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This guide provides an objective comparison of the published preclinical findings for LAM-003,
a novel HSP9O0 inhibitor, with alternative approved therapies for FMS-like tyrosine kinase 3
(FLT3)-mutated Acute Myeloid Leukemia (AML). The data presented for LAM-003 is primarily
derived from a key publication in Blood Advances by Beeharry et al. (2019), which includes
authors affiliated with Al Therapeutics, the developer of LAM-003. To date, independent
validation of these specific findings by unaffiliated research groups has not been identified in
the published literature.

Executive Summary

LAM-003 is a prodrug of the heat shock protein 90 (HSP90) inhibitor, LAM-003A. It has shown
potent preclinical activity against AML cell lines harboring FLT3 internal tandem duplication
(ITD) mutations, a common driver of this aggressive leukemia. Notably, LAM-003 appears to
overcome resistance mechanisms to existing FLT3 inhibitors, including secondary mutations
and protective stromal signaling. Furthermore, it exhibits strong synergy with the BCL-2
inhibitor venetoclax. This guide summarizes the key preclinical data for LAM-003 and
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compares its performance with established FLT3 inhibitors: midostaurin, gilteritinib, and

quizartinib, based on their respective clinical trial data.

Data Presentation

Table 1: In Vitro Efficacy of LAM-003 in FLT3-ITD AML

Cell Lines
Cell Line FLT3 Status LAM-003 EC50 (nM) Reference
MV-4-11 FLT3-ITD ~50 [1]
MOLM-13 FLT3-ITD ~100 [1]
MOLM-14 FLT3-ITD ~100 [2]

EC50 values are approximate, as extracted from graphical representations in the cited

literature.

Table 2: In Vivo Efficacy of LAM-003 in FLT3-ITD AML

Xenaograft Models

Model Treatment

Key Finding

Reference

MV-4-11 Xenograft LAM-003

84% tumor regression

[1]

MOLM-13 Systemic LAM-003 (75 mg/kg)

Significantly extended
survival vs. vehicle
(p=0.005)

[1]

MOLM-13 Systemic LAM-003 (150 mg/kg)

Significantly extended
survival vs. vehicle
(p=0.008)

[1]

Significantly

) LAM-003 + prolonged survival
MOLM-13 Systemic ) [11[3]
Venetoclax compared to single
agents
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Table 3: Comparison of LAM-003 (Preclinical) with
: | EL T3 Inhibi Clinical Data)

Mechanism of
Action

Setting

Key Efficacy
Data

Reference

LAM-003

HSP90 Inhibitor
(indirectly targets
FLT3)

Preclinical
(Relapsed/Refra

ctory models)

Overcomes FLT3
inhibitor
resistance
mutations (e.g.,
D835, F691);
potent synergy

[1]3]

with venetoclax.

[1]3]

Midostaurin

Multi-kinase
Inhibitor
(including FLT3)

Newly
Diagnosed FLT3-
mutated AML

Improved overall

and event-free

survival when

added to [41[5]
standard

chemotherapy.[4]
[5]

Gilteritinib

FLT3 Inhibitor

Relapsed/Refract
ory FLT3-
mutated AML

Median Overall
Survival of 9.3
months vs. 5.6

. (6]
months with
salvage

chemotherapy.[6]

Quizartinib

FLT3 Inhibitor

Newly
Diagnosed FLT3-
ITD positive AML

Median Overall

Survival of 31.9

months when

added to

chemotherapy [71[8]
vs. 15.1 months

with

chemotherapy
alone.[7][8]
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Note: Direct comparison is challenging as LAM-003 data is preclinical, while data for other
agents are from clinical trials.

Experimental Protocols
Cell Viability Assay

e Cell Lines: MV-4-11, MOLM-13, and MOLM-14 (all human FLT3-ITD positive AML cell lines).

» Method: Cells were seeded in 96-well plates and treated with varying concentrations of
LAM-003 for 72 hours.[2] Cell viability was assessed using the CellTiter-Glo® Luminescent
Cell Viability Assay (Promega), which measures ATP levels as an indicator of metabolically
active cells.[2]

o Data Analysis: Luminescence was measured using a plate reader, and the half-maximal
effective concentration (EC50) was calculated using non-linear regression analysis.

AML Xenograft Models

e MV-4-11 Subcutaneous Xenograft:
o Animals: Immunocompromised mice.

o Procedure: MV-4-11 cells were implanted subcutaneously. Once tumors were established,
mice were randomized to receive either vehicle or LAM-003 orally, once daily.[1]

o Endpoint: Tumor volume was measured regularly to assess tumor regression.[1]
e MOLM-13 Systemic Xenograft:
o Animals: Immunocompromised mice.

o Procedure: MOLM-13 cells were injected intravenously to establish systemic disease.[9]
[10] Treatment with vehicle, LAM-003, venetoclax, or the combination was administered
orally.[1]

o Endpoint: The primary endpoint was overall survival, which was monitored and analyzed
using Kaplan-Meier survival curves.[1]
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Mandatory Visualization
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Caption: Mechanism of action of LAM-003 in FLT3-ITD positive AML cells.
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Caption: Preclinical experimental workflow for evaluating LAM-003 efficacy.
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Caption: Logical relationships of LAM-003's properties and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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